N-(5-chloro-2-methylphenyl)-2-{14-oxo-9-thia-11,13,15,16-tetraazatetracyclo[8.7.0.0^{2,8}.0^{13,17}]heptadeca-1(10),2(8),11,16-tetraen-15-yl}acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-(14-oxo-9-thia-11,13,15,16-tetrazatetracyclo[8.7.0.02,8.013,17]heptadeca-1(10),2(8),11,16-tetraen-15-yl)acetamide
• InChI: InChI=1S/C21H20ClN5O2S/c1-12-7-8-13(22)9-15(12)24-17(28)10-27-21(29)26-11-23-20-18(19(26)25-27)14-5-3-2-4-6-16(14)30-20/h7-9,11H,2-6,10H2,1H3,(H,24,28)
• InChI Key: JSTCZGCRXBNBJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)C5=C(S4)CCCCC5
• Molecular Formula: C21H20ClN5O2S
• Molecular Weight: 441.9 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-{14-oxo-9-thia-11,13,15,16-tetraazatetracyclo[8.7.0.0^{2,8}.0^{13,17}]heptadeca-1(10),2(8),11,16-tetraen-15-yl}acetamide is a useful research compound. Its molecular formula is C21H20ClN5O2S and its molecular weight is 441.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound has been synthesized and characterized to understand its molecular structure and properties. Odame, Hosten, and Tshentu (2018) discussed the synthesis and characterization of a related triazatetracyclic acetamide, highlighting the use of spectroscopy, microanalysis, and single-crystal X-ray diffractometry for structural elucidation. Computational studies using density functional theory further provided insights into the bond angles, lengths, and reactivity of such compounds (Odame, Hosten, & Tshentu, 2018).

Biological Evaluation and Anticancer Activity

Research into the biological activities of similar compounds has shown promise in anticancer applications. Evren et al. (2019) synthesized and evaluated the anticancer activity of 5-methyl-4-phenyl thiazole derivatives, finding significant selective cytotoxicity against human lung adenocarcinoma cells. This suggests the potential for compounds with similar structures to exhibit anticancer properties (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antimicrobial and Antibacterial Activities

The antimicrobial and antibacterial potential of related compounds has also been explored. Salama (2020) reported on the synthesis of new oxadiazole derivatives with anti-Salmonella typhi activity, providing a foundation for the development of antimicrobial agents (Salama, 2020). Additionally, the synthesis of heterocyclic compounds from thioureido-acetamides highlights their versatility in producing pharmacologically active molecules with potential for treating various diseases (Schmeyers & Kaupp, 2002).

Anticonvulsant Properties

Compounds incorporating a sulfonamide moiety, similar in structure to the specified compound, have been synthesized and evaluated for their anticonvulsant activities. Farag et al. (2012) demonstrated that certain derivatives showed protection against picrotoxin-induced convulsion, indicating the therapeutic potential of such compounds in neurological disorders (Farag, Abd-Alrahman, Ahmed, Ammar, Ammar, & Abbas, 2012).